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Compound of Interest

Compound Name: Piperonylamine

Cat. No.: B131076

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety, handling, and Material Safety
Data Sheet (MSDS) information for piperonylamine. The following sections detail the
compound's properties, associated hazards, and the necessary precautions for its safe use in a

laboratory and research setting. All quantitative data is summarized in structured tables for
ease of reference.

Chemical and Physical Properties

Piperonylamine, also known as 1,3-Benzodioxole-5-methanamine or 3,4-
Methylenedioxybenzylamine, is a versatile aromatic amine used in agrochemical synthesis and

pharmaceutical development.[1] Its key physical and chemical properties are summarized
below.
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Property Value Reference
CAS Number 2620-50-0 [11[2]
Molecular Formula CsHoNO:2 [1]
Molecular Weight 151.16 g/mol [31[4]

Colorless to light orange to
Appearance o [1]
yellow clear liquid

Odor Amine compounds [2]
Boiling Point 138 -139 °C @ 13 mmHg [2][3]
Density 1.214 g/mL at 25 °C [31[5]
Flash Point > 112 °C (> 233.6 °F) 2]
Refractive Index n20/D 1.564 [31[5]
pH 11.6 [2]
Vapor Density 5.21 [2]
Water Solubility 0.9 g/100 mL [6]
Vapor Pressure 0.00837 mmHg at 25°C [6]

Hazard Identification and GHS Classification

Piperonylamine is classified as a hazardous chemical.[2] The following table summarizes its
GHS classification and associated hazard statements.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.chemimpex.com/products/43146
https://www.fishersci.com/store/msds?partNumber=AC131361000&countryCode=US&language=en
https://www.chemimpex.com/products/43146
https://www.sigmaaldrich.com/US/en/product/aldrich/p49503
https://www.scbt.com/p/piperonylamine-2620-50-0
https://www.chemimpex.com/products/43146
https://www.fishersci.com/store/msds?partNumber=AC131361000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC131361000&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/product/aldrich/p49503
https://www.sigmaaldrich.com/US/en/product/aldrich/p49503
https://www.sigmaaldrich.com/JP/ja/product/aldrich/p49503
https://www.fishersci.com/store/msds?partNumber=AC131361000&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/product/aldrich/p49503
https://www.sigmaaldrich.com/JP/ja/product/aldrich/p49503
https://www.fishersci.com/store/msds?partNumber=AC131361000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC131361000&countryCode=US&language=en
https://www.echemi.com/produce/pr2412041433-piperonylamine.html
https://www.echemi.com/produce/pr2412041433-piperonylamine.html
https://www.benchchem.com/product/b131076?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC131361000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Classification Code Hazard Statement

Skin Corrosion/Irritation, H314 Causes severe skin burns and
Category 1 eye damage.[7]

Serious Eye Damage/Eye H314 Causes severe skin burns and
Irritation, Category 1 eye damage.[7]

Skin Irritation, Category 2 H315 Causes skin irritation.[6][8]
Serious Eye Irritation, H319 Causes serious eye irritation.
Category 2 [6]1[8]

Specific target organ toxicity H335 May cause respiratory

(single exposure), Category 3 irritation.[3][6]

Signal Word: Danger[2]

Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize the risks associated with
piperonylamine.

Handling Procedures:

e Avoid contact with skin, eyes, and clothing.[2]

e Do not breathe dust, fume, gas, mist, vapors, or spray.[2][6]

e Use only in a well-ventilated area or outdoors.[6]

o Wear appropriate personal protective equipment (see Section 5).[2]

e Wash hands thoroughly after handling.[2][6]

 Remove and wash contaminated clothing and gloves before re-use.[2]
e Do not ingest. If swallowed, seek immediate medical assistance.[2]

Storage Conditions:
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Keep container tightly closed in a dry, cool, and well-ventilated place.[2][6]

Store in a corrosives area.[2][6][9]

Store locked up.[2][6]

Keep away from heat and sources of ignition.[2]

Incompatible Materials: Strong oxidizing agents.[2]

First Aid Measures

In case of exposure to piperonylamine, immediate first aid is essential. The following table
outlines the recommended procedures.
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Exposure Route

First Aid Measures

Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Immediately call a
POISON CENTER or doctor/physician.[2]

Skin Contact

Wash off immediately with soap and plenty of
water while removing all contaminated clothes
and shoes. Rinse skin with water/shower.
Immediately call a POISON CENTER or
doctor/physician.[2][7]

Inhalation

Remove from exposure and move to fresh air
immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen.
Immediately call a POISON CENTER or
doctor/physician.[2][6][7]

Ingestion

Do NOT induce vomiting. Rinse mouth. Never
give anything by mouth to an unconscious
person. Drink plenty of water. If possible drink
milk afterwards. Immediately call a POISON
CENTER or doctor/physician.[2][7]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling

piperonylamine to prevent exposure.
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PPE Type

Specifications

Eye/Face Protection

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[2]

Skin and Body Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[2]

Respiratory Protection

Wear a NIOSH/MSHA or European Standard
EN 149 approved full-facepiece airline respirator
in the positive pressure mode with emergency

escape provisions.[2]

Accidental Release Measures

In the event of a spill, follow these procedures to mitigate the hazard.

Personal Precautions:

e Ensure adequate ventilation.

o Use personal protective equipment.
o Evacuate personnel to safe areas.

Environmental Precautions:

e Should not be released into the environment.

Methods for Containment and Cleaning Up:

o Sweep up and shovel into suitable containers for disposal.[2]

» Keep in suitable, closed containers for disposal.[2]

The following diagram illustrates a logical workflow for handling a piperonylamine spill.
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Piperonylamine Spill Detected

Contain Spill with Absorbent Material

Carefully Collect Contaminated Material
into a Labeled Waste Container

Decontaminate Spill Area
with Appropriate Cleaner

Dispose of Waste According to
Institutional and Local Regulations

Report the Incident

Click to download full resolution via product page

Caption: Workflow for handling a piperonylamine spill.
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Toxicological Information

While no acute toxicity information is available for the product itself, piperonylamine is known
to be an irritant and may induce methemoglobinemia.[2][8] It is categorized as causing severe
skin burns and eye damage, as well as respiratory irritation.[2]

Fire and Explosion Data

Piperonylamine has a high flash point, but appropriate precautions should still be taken.
Suitable Extinguishing Media:

o Water spray, carbon dioxide (CO2), dry chemical, alcohol-resistant foam.

Specific Hazards Arising from the Chemical:

o Thermal decomposition can lead to the release of irritating gases and vapors.[2]

o Keep product and empty container away from heat and sources of ignition.[2]
Protective Equipment and Precautions for Firefighters:

e Asin any fire, wear a self-contained breathing apparatus (SCBA) with a full facepiece
operated in pressure-demand or other positive pressure mode, and full protective gear.[2]

This document is intended as a guide and is not a substitute for a formal risk assessment.
Always refer to the most current Safety Data Sheet (SDS) for complete and detailed
information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b131076#safety-handling-and-msds-information-for-

piperonylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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